Cas no 847409-31-8 (3-(4-fluorobenzamido)-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(4-fluorobenzamido)-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide
• CAS No: 847409-31-8
• MF: C₂₂H₁₄F₂N₂O₃
• MW: 392.354972362518
• CID: 6211151
• PubChem ID: 20875311
• Update Time: 2025-07-27

3-(4-fluorobenzamido)-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorobenzamido)-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide
• F0666-0797
• 3-[(4-fluorobenzoyl)amino]-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide
• 847409-31-8
• 3-(4-fluorobenzamido)-N-(4-fluorophenyl)benzofuran-2-carboxamide
• AKOS001844706

• Inchi： 1S/C22H14F2N2O3/c23-14-7-5-13(6-8-14)21(27)26-19-17-3-1-2-4-18(17)29-20(19)22(28)25-16-11-9-15(24)10-12-16/h1-12H,(H,25,28)(H,26,27)
• InChI Key： ONNFPIJJIGVXIH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(NC1=C(C(NC2C=CC(=CC=2)F)=O)OC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 392.09724864g/mol
• Monoisotopic Mass: 392.09724864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-(4-fluorobenzamido)-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide

Introduction to Compound with CAS No. 847409-31-8 and Product Name: 3-(4-fluorobenzamido)-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide

The compound with the CAS number 847409-31-8 and the product name 3-(4-fluorobenzamido)-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of fluorine substituents in both the benzamido and phenyl groups enhances its pharmacological properties, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the design of bioactive molecules. The 3-(4-fluorobenzamido)-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide structure exhibits excellent binding affinity to various biological targets, which is attributed to its optimized electronic and steric properties. This has led to its exploration as a scaffold for developing novel therapeutic agents targeting a range of diseases, including cancer and inflammatory disorders.

In the realm of oncology, fluorinated benzofuran derivatives have shown remarkable promise as inhibitors of key enzymes involved in tumor progression. The 3-(4-fluorobenzamido)-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide compound has been investigated for its ability to modulate pathways such as the PI3K/Akt signaling pathway, which is frequently dysregulated in cancer cells. Preliminary in vitro studies have demonstrated its potent inhibitory activity against several cancer cell lines, suggesting its potential as a lead compound for further optimization.

The role of fluorine atoms in enhancing metabolic stability and bioavailability has been well-documented. In the case of 3-(4-fluorobenzamido)-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide, the fluorine substituents contribute to increased lipophilicity, which can improve passive membrane permeability. This property is particularly advantageous for oral drug delivery systems, where poor bioavailability often limits therapeutic efficacy. Additionally, fluorine atoms can influence the electronic distribution within the molecule, leading to enhanced binding interactions with biological targets.

Advances in computational chemistry have enabled the rational design of molecules like 3-(4-fluorobenzamido)-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide through virtual screening and molecular docking simulations. These computational approaches have been instrumental in identifying optimal analogs with improved pharmacokinetic profiles. By leveraging machine learning algorithms, researchers can predict the binding affinity and toxicity profiles of novel compounds before conducting expensive wet-lab experiments.

The synthesis of complex molecules such as 3-(4-fluorobenzamido)-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide requires sophisticated synthetic strategies to ensure high yields and purity. Recent developments in transition metal-catalyzed reactions have provided efficient routes for constructing fluorinated aromatic systems. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms at specific positions within the benzofuran core. These methodologies not only enhance synthetic efficiency but also allow for greater molecular diversity.

Preclinical studies are essential for evaluating the safety and efficacy of novel compounds before they enter clinical trials. The 3-(4-fluorobenzamido)-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide compound has undergone rigorous toxicological assessments to determine its maximum tolerated dose and potential side effects. Animal models have been utilized to investigate its pharmacokinetic behavior, including absorption, distribution, metabolism, and excretion (ADME) profiles. These studies provide critical insights into how the compound behaves within a living organism and guide further development efforts.

The integration of interdisciplinary approaches has been pivotal in advancing our understanding of this compound's therapeutic potential. Collaboration between chemists, biologists, and pharmacologists has facilitated the identification of novel targets and mechanisms of action. For example, structural biology techniques such as X-ray crystallography have been used to elucidate how 3-(4-fluorobenzamido)-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide interacts with its biological targets at an atomic level. This detailed structural information is crucial for designing next-generation inhibitors with improved selectivity and potency.

The future prospects for 3-(4-fluorobenzamido)-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide are promising, with ongoing research aimed at optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically modifying key structural features, researchers can fine-tune its biological activity while minimizing off-target effects. Additionally, explorations into prodrug formulations may enhance its delivery and bioavailability, further expanding its therapeutic applications.

In conclusion, the compound with CAS number 847409-31-8 and product name 3-(4-fluorobenzamido)-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation in drug development. As research continues to uncover new therapeutic applications for fluorinated aromatic compounds, this molecule stands at the forefront of innovation in medicinal chemistry.